![molecular formula C21H18ClNO4S B3146165 4-([(3-Chloro-2-methylphenyl)(phenylsulfonyl)amino]methyl)benzoic acid CAS No. 591744-39-7](/img/structure/B3146165.png)
4-([(3-Chloro-2-methylphenyl)(phenylsulfonyl)amino]methyl)benzoic acid
Overview
Description
Scientific Research Applications
EP1 Receptor Antagonists
4-({2-[Isobutyl(phenylsulfonyl)amino]-5-(trifluoromethyl)phenoxy}methyl)benzoic acid, a close analog of the compound , has been identified as a functional antagonist for the EP1 receptor subtype. Analog studies showed that replacing the phenyl-sulfonyl moiety with more hydrophilic heteroarylsulfonyl moieties optimized the antagonist activity. Some analogs even exhibited in vivo antagonist activity, highlighting the potential therapeutic applications in the modulation of EP1 receptor activity (Naganawa et al., 2006).
Metabolism Studies in Novel Antidepressants
The compound is structurally similar to Lu AA21004, a novel antidepressant. In metabolic studies involving human liver microsomes, the metabolism of Lu AA21004 led to the formation of several metabolites, including a benzoic acid derivative. The metabolic pathway involves various cytochrome P450 enzymes, indicating the compound's relevance in pharmacokinetic studies (Hvenegaard et al., 2012).
Biological Activity in Heterocyclic Derivatives
4-(Chlorosulfonyl) benzoic acid, a related compound, was used to synthesize derivatives with potential biological activity. These derivatives underwent structural analysis and were screened for their biological activities, demonstrating the versatility of such compounds in medicinal chemistry (Havaldar & Khatri, 2006).
Antimicrobial Activities
Some 4-(substituted phenylsulfonamido)benzoic acids, which are structurally related, were synthesized and exhibited significant antimicrobial activities. These compounds were characterized and tested using the Bauer-Kirby disc diffusion method, suggesting the potential application of similar compounds in antimicrobial treatments (Dineshkumar & Thirunarayanan, 2019).
Properties
IUPAC Name |
4-[[N-(benzenesulfonyl)-3-chloro-2-methylanilino]methyl]benzoic acid | |
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InChI |
InChI=1S/C21H18ClNO4S/c1-15-19(22)8-5-9-20(15)23(28(26,27)18-6-3-2-4-7-18)14-16-10-12-17(13-11-16)21(24)25/h2-13H,14H2,1H3,(H,24,25) | |
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InChI Key |
VDUXXDQAJBFISC-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=C(C=CC=C1Cl)N(CC2=CC=C(C=C2)C(=O)O)S(=O)(=O)C3=CC=CC=C3 | |
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Molecular Formula |
C21H18ClNO4S | |
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DSSTOX Substance ID |
DTXSID301153885 | |
Record name | 4-[[(3-Chloro-2-methylphenyl)(phenylsulfonyl)amino]methyl]benzoic acid | |
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Molecular Weight |
415.9 g/mol | |
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CAS No. |
591744-39-7 | |
Record name | 4-[[(3-Chloro-2-methylphenyl)(phenylsulfonyl)amino]methyl]benzoic acid | |
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Record name | 4-[[(3-Chloro-2-methylphenyl)(phenylsulfonyl)amino]methyl]benzoic acid | |
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